Cas no 1866616-95-6 (Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1) )

• Product Name: Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1)
• CAS No: 1866616-95-6
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 5253687
• Update Time: 2025-06-28

Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1)

• Inchi： 1S/C9H14N4O.ClH/c1-7(14)11-9-3-5-13(12-9)8-2-4-10-6-8;/h3,5,8,10H,2,4,6H2,1H3,(H,11,12,14);1H
• InChI Key： KJGYQNFBJPIEKU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)NC1C=CN(C2CCNC2)N=1

Additional information on Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1)

Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1) and its Significance in Modern Chemical Research

Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1), with the CAS number 1866616-95-6, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as hydrochloride salt of N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]acetamide, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering potential applications in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by the presence of a pyrazole ring substituted at the 3-position with a 3-pyrrolidinyl group, which is further linked to an acetamide moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and drug formulation studies. This structural feature is particularly intriguing because it combines two pharmacophoric elements that are known to exhibit biological activity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 3-substituted pyrazole derivatives have shown promise in the treatment of conditions such as epilepsy, inflammation, and even certain types of cancer. The incorporation of a 3-pyrrolidinyl group into the pyrazole core further enhances the compound's potential by introducing an additional site for interaction with biological receptors.

One of the most compelling aspects of Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1) is its potential as a lead compound for drug discovery. The acetamide group is a common pharmacophore found in many bioactive molecules, often responsible for mediating interactions with enzymes and receptors. By combining this group with the pyrazole and 3-pyrrolidinyl moieties, researchers have created a molecule that could potentially exhibit multiple modes of action.

Recent studies have begun to explore the pharmacological properties of this compound. Initial in vitro assays have suggested that it may possess anti-inflammatory and analgesic effects. The pyrazole ring is known to interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, the 3-pyrrolidinyl group may contribute to the compound's activity by modulating neurotransmitter systems involved in pain perception.

The hydrochloride salt form of this compound also offers advantages in terms of stability and handling. Salts are generally more stable than their free base forms and often exhibit better solubility in water-based systems. This makes them ideal for use in pharmaceutical formulations and biotechnological applications where solubility and stability are critical factors.

Furthermore, the synthesis of Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1) represents an excellent example of modern synthetic chemistry techniques. The synthesis involves multi-step organic reactions that showcase the versatility of heterocyclic chemistry. The ability to construct complex molecular frameworks like this one is crucial for developing new drugs that can target specific biological pathways with high selectivity.

In conclusion, Acetamide, N-[1-(3-pyrrolidinyl)-1H-pyrazol-3-yl]-, hydrochloride (1:1) is a promising compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its pharmacological properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.